Cas no 1261476-18-9 (5'-Nitro-2,4,5-trichloro-2'-(trifluoromethoxy)biphenyl)

• Product Name: 5'-Nitro-2,4,5-trichloro-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261476-18-9
• MF: C₁₃H₅Cl₃F₃NO₃
• MW: 386.537911176682
• CID: 4997208
• Update Time: 2025-05-19

5'-Nitro-2,4,5-trichloro-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Nitro-2,4,5-trichloro-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H5Cl3F3NO3/c14-9-5-11(16)10(15)4-7(9)8-3-6(20(21)22)1-2-12(8)23-13(17,18)19/h1-5H
• InChI Key： RYEICAQQAHRUAD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=CC=1OC(F)(F)F)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 435
• XLogP3: 6.3
• Topological Polar Surface Area: 55

Additional information on 5'-Nitro-2,4,5-trichloro-2'-(trifluoromethoxy)biphenyl

Comprehensive Analysis of 5'-Nitro-2,4,5-trichloro-2'-(trifluoromethoxy)biphenyl (CAS No. 1261476-18-9)

5'-Nitro-2,4,5-trichloro-2'-(trifluoromethoxy)biphenyl (CAS No. 1261476-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical research and material science. This biphenyl derivative features a unique combination of functional groups, including nitro, trichloro, and trifluoromethoxy substituents, which contribute to its distinct chemical properties. Researchers are particularly interested in its potential applications as a building block for advanced drug discovery and agrochemical development.

The compound's molecular structure, characterized by its biphenyl backbone, offers versatility in synthetic chemistry. Its electron-withdrawing groups (e.g., nitro and trifluoromethoxy) enhance its reactivity, making it valuable for cross-coupling reactions and catalysis. Recent studies highlight its role in designing high-performance materials, such as liquid crystals and organic semiconductors, aligning with the growing demand for sustainable electronics.

In the context of green chemistry, 5'-Nitro-2,4,5-trichloro-2'-(trifluoromethoxy)biphenyl has been explored for its potential in environmentally friendly synthesis. Its fluorinated moieties are of particular interest due to their ability to improve bioavailability and metabolic stability in pharmaceutical candidates. This aligns with current trends in precision medicine, where researchers seek compounds with optimized ADME profiles (Absorption, Distribution, Metabolism, and Excretion).

The compound's CAS No. 1261476-18-9 is frequently searched in chemical databases by professionals investigating halogenated aromatics or nitroaromatics. Its structure-activity relationships (SAR) are a hot topic in medicinal chemistry, especially for targeting enzyme inhibitors or receptor modulators. Additionally, its thermal stability and photophysical properties make it relevant for optoelectronic applications, a field gaining traction due to advancements in OLED technology.

From an industrial perspective, 5'-Nitro-2,4,5-trichloro-2'-(trifluoromethoxy)biphenyl is often discussed in forums focusing on scalable synthesis and process optimization. Questions about its purification methods (e.g., column chromatography vs. recrystallization) and storage conditions are common among chemists. Its compatibility with microwave-assisted synthesis—a trending technique for time-efficient reactions—has also been explored.

In summary, CAS No. 1261476-18-9 represents a multifaceted compound with applications spanning drug development, advanced materials, and green chemistry. Its structural complexity and functional diversity continue to inspire innovation across scientific disciplines, making it a subject of ongoing research and commercial interest.